Cas no 929249-84-3 (2-chloro-1-(2,6-difluorophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,6-difluorophenyl)ethan-1-one
• CAS No: 929249-84-3
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• MDL: MFCD13194323
• CID: 2176369
• PubChem ID: 16046452
• Update Time: 2025-07-21

2-chloro-1-(2,6-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,6-difluorophenyl)ethan-1-one
• alpha-Chloro-2',6'-difluoroacetophenone
• 2-chloro-1-(2,6-difluorophenyl)ethan-1-one

• MDL： MFCD13194323
• Inchi： 1S/C8H5ClF2O/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3H,4H2
• InChI Key： TXGWOJUWPACPCQ-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 189.9996988g/mol
• Monoisotopic Mass: 189.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(2,6-difluorophenyl)ethan-1-one

Introduction to 2-chloro-1-(2,6-difluorophenyl)ethan-1-one (CAS No. 929249-84-3)

2-chloro-1-(2,6-difluorophenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 929249-84-3, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of α-ketoesters, characterized by its structural motif of a ketone group adjacent to an ester functionality. The presence of both chlorine and fluorine substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-chloro-1-(2,6-difluorophenyl)ethan-1-one consists of a benzene ring substituted with chlorine at the 2-position and two fluorine atoms at the 2,6 positions. This arrangement creates a highly electron-deficient aromatic system, which can be exploited in various synthetic transformations. The ketone group at the 1-position serves as a reactive site for nucleophilic addition reactions, while the ester functionality can undergo hydrolysis or transesterification under appropriate conditions.

In recent years, this compound has garnered attention in the pharmaceutical industry due to its potential as a building block for drug candidates. Its structural features make it a suitable precursor for the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders. The electron-withdrawing nature of the chlorine and fluorine substituents enhances the reactivity of the aromatic ring, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling applications of 2-chloro-1-(2,6-difluorophenyl)ethan-1-one is in the development of novel therapeutic agents. Researchers have leveraged its reactivity to construct complex scaffolds that mimic natural products with known bioactivity. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in pain signaling and neuroinflammation. The fluorine atoms, in particular, contribute to metabolic stability and improve oral bioavailability, key factors in drug design.

The synthesis of 2-chloro-1-(2,6-difluorophenyl)ethan-1-one typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the chlorination of a fluoro-substituted benzaldehyde followed by condensation with chloroacetyl chloride. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the chloro and fluoro groups selectively. These synthetic strategies highlight the compound's versatility and its suitability for large-scale production.

Recent advances in green chemistry have also influenced the synthesis of 2-chloro-1-(2,6-difluorophenyl)ethan-1-one. Researchers are exploring solvent-free reactions and catalytic methods to minimize waste and improve efficiency. For example, microwave-assisted synthesis has been shown to accelerate reaction times while maintaining high yields. Such innovations align with global efforts to develop more sustainable chemical processes.

The pharmacological potential of 2-chloro-1-(2,6-difluorophenyl)ethan-1-one has been further explored through computational modeling and high-throughput screening. Virtual screening techniques have identified several analogs with enhanced binding affinity to target proteins. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this intermediate.

In conclusion, 2-chloro-1-(2,6-difluorophenyl)ethan-1-one (CAS No. 929249-84-3) represents a promising scaffold in medicinal chemistry. Its unique structural features enable diverse synthetic applications, making it a valuable tool for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in drug discovery and development.